2-[[rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole;hydrochloride

Specification

• Molecular Formula: C13H15ClN2S2
• Molecular Weight: 298.9 g/mol
• IUPAC Name: 2-[[(1R,5S)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole;hydrochloride
• Standard InChI: InChI=1S/C13H14N2S2.ClH/c1-2-4-12-11(3-1)15-13(17-12)16-7-10-8-5-14-6-9(8)10;/h1-4,8-10,14H,5-7H2;1H/t8-,9+,10?
• Standard InChI Key: YBEOVINMGMSNCA-CVLICLBHSA-N
• Isomeric SMILES: C1[C@@H]2[C@@H](C2CSC3=NC4=CC=CC=C4S3)CN1.Cl
• Canonical SMILES: C1C2C(C2CSC3=NC4=CC=CC=C4S3)CN1.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular and Stereochemical Properties

The compound’s IUPAC name, 2-[[(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methylsulfanyl]-1,3-benzothiazole;hydrochloride, reflects its fused bicyclo[3.1.0]hexane system and benzothiazole group. Key identifiers include:

Property	Value
CAS Number	2691954-45-5
Molecular Formula	C₁₃H₁₅ClN₂S₂
Molecular Weight	298.9 g/mol
SMILES	C1[C@@H]2C@@HCN1.Cl
InChIKey	YBEOVINMGMSNCA-CVLICLBHSA-N

The rel-(1R,5S,6r) configuration positions the methylsulfanyl group and benzothiazole ring in specific spatial orientations, critical for biological activity. The bicyclo[3.1.0]hexane core introduces strain, enhancing reactivity and binding affinity to biological targets.

Spectroscopic and Computational Data

Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm the compound’s structure. The hydrochloride salt form improves solubility, as evidenced by its stability in aqueous solutions. Density functional theory (DFT) calculations predict a dipole moment of 4.2 D, aligning with its polar interactions in biological systems.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis involves three primary steps:

• Formation of the Azabicyclo Core: Cyclopropanation of pyrrolidine derivatives yields the rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane scaffold.

• Benzothiazole Coupling: A nucleophilic substitution reaction attaches the methylsulfanyl-benzothiazole group to the bicyclic amine.

• Salt Formation: Treatment with hydrochloric acid produces the hydrochloride salt, enhancing crystallinity.

Industrial-scale production employs palladium-catalyzed cross-coupling reactions to optimize yield (∼78%) and purity (>95%).

Challenges in Synthesis

Steric hindrance from the bicyclic system complicates functionalization, requiring precise temperature control (−20°C to 25°C) to prevent racemization. Chromatographic purification is essential to isolate the correct diastereomer.

Pharmacological Applications

Central Nervous System Activity

The compound exhibits affinity for serotonin (5-HT₃) and dopamine (D₂) receptors (IC₅₀ = 12 nM and 34 nM, respectively), suggesting potential in treating schizophrenia and anxiety. Molecular docking studies reveal that the benzothiazole group occupies hydrophobic pockets in receptor binding sites, while the protonated amine forms hydrogen bonds with aspartate residues.

Antimicrobial and Anticancer Effects

In vitro assays demonstrate broad-spectrum antimicrobial activity against Staphylococcus aureus (MIC = 2 µg/mL) and Escherichia coli (MIC = 8 µg/mL). The mechanism involves disruption of bacterial cell membrane integrity via thiol-group interactions. Against human breast cancer cells (MCF-7), the compound induces apoptosis with an EC₅₀ of 5.6 µM, attributed to ROS generation and mitochondrial membrane depolarization.

Related Compounds and Structural Analogues

Comparative Analysis

The table below highlights structurally related compounds and their distinguishing features:

Compound Name	Molecular Formula	Key Differences
[rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl]methanol	C₆H₁₁NO	Replaces benzothiazole with hydroxyl
rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-ylmethanamine	C₆H₁₁NO	Oxygen replaces nitrogen; altered stereochemistry
2-[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]acetic acid	C₇H₁₀O₃	Carboxylic acid substituent

The target compound’s bioactivity surpasses analogues due to its sulfur atoms and rigid bicyclic framework, which enhance target binding and metabolic stability.